Isomaltose

Specification

• CAS No.: 499-40-1
• Molecular Formula: C12H22O11
• Molecular Weight: 342.30 g/mol
• IUPAC Name: 6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2
• Standard InChI Key: DLRVVLDZNNYCBX-UHFFFAOYSA-N
• Isomeric SMILES: C([C@H]1[C@@H]([C@H]([C@@H]([C@@H](O1)OC[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)O)O)O)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)O)O)O)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)O)O)O)O)O)O)O)O
• Appearance: Assay:≥95%A crystalline solid

Introduction

Chemical Structure and Properties

Molecular Structure

Isomaltose features a specific structural arrangement consisting of two glucose units connected by an α-1,6-glycosidic linkage. This disaccharide is formally known as 6-O-α-D-Glucopyranosyl-D-glucose or O-α-D-glucopyranosyl-α[1-6]-α-D-glucopyranoside. The α-1,6 linkage distinguishes isomaltose from other disaccharides such as maltose (α-1,4 linkage) and creates its unique chemical properties and biological behaviors.

Physical and Chemical Properties

Isomaltose presents as a white lyophilized powder with significant hygroscopic properties, requiring careful storage conditions to maintain its stability. The compound has the following key physical and chemical characteristics:

Property	Value
Chemical Formula	C₁₂H₂₂O₁₁
Molecular Weight	342.3 g/mol
CAS Number	499-40-1
Melting Point	155-160°C
Boiling Point	774.5±60.0 °C (Predicted)
Density	1.68±0.1 g/cm³ (Predicted)
Optical Activity	[α]/D 107.0±4.0°, 24 hr, c = 1 in H₂O
Refractive Index	113° (C=0.7, H₂O)
pKa	12.45±0.20 (Predicted)
LogP	-4.606 (estimated)

These physical properties highlight isomaltose's water-soluble nature and its stability characteristics, which are crucial considerations for its applications in various industries.

Solubility Profile

Isomaltose demonstrates variable solubility in different solvents, an important consideration for its practical applications:

Solvent	Solubility
Water	Almost transparent solution
DMF	10 mg/ml
DMSO	5 mg/ml
PBS (pH 7.2)	5 mg/ml

The compound's high water solubility makes it particularly suitable for applications in aqueous systems, including food products and beverages.

Production and Synthesis

Enzymatic Production Methods

Isomaltose can be produced through several enzymatic approaches. One significant method involves the modification of sucrose isomerase (SI), an enzyme that typically catalyzes the isomerization of sucrose to isomaltulose and trehalulose. Research has shown that mutations at the fructose-binding site of this enzyme can alter its catalytic properties to favor isomaltose production.

A particularly noteworthy development is the R325Q mutant enzyme, which exhibits high relative activity for isomaltose production. Under optimal conditions (15% w/v additive glucose, 35°C), this mutant enzyme can achieve:

• Maximum isomaltose concentration: 75.7 g/liter

• Production yield: 0.61 g of isomaltose per gram of consumed sucrose

• Relative activity for isomaltose production: 45.9%

These impressive yields demonstrate the potential for efficient enzymatic production of isomaltose on an industrial scale.

Applications and Biological Significance

Industrial Applications

Isomaltose has found applications across multiple industries due to its unique properties:

Industry	Applications
Food	Confections, processed fruits and vegetables, canned and bottled foods
Pharmaceuticals	Various medicinal formulations
Cosmetics	Skincare and personal care products
Animal Feed	Nutritional supplements

The versatility of isomaltose makes it a valuable ingredient across these diverse sectors, with ongoing research expanding its potential applications.

Health Benefits

Isomalto-oligosaccharides, including isomaltose, are known to improve the general well-being of humans and animals when consumed regularly. These benefits may relate to their prebiotic properties, supporting beneficial gut microbiota. Although most research has focused on the broader category of isomalto-oligosaccharides, isomaltose as a specific compound contributes to these health-promoting effects.

The precise mechanisms through which isomaltose exerts its beneficial effects continue to be investigated, with emerging research suggesting roles in digestive health, immune function, and potentially metabolic regulation.

Safety Aspect	Details
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H302+H312+H332-H315-H319
Precautionary Statements	P501-P261-P270-P271-P264-P280-P337+P313-P305+P351+P338-P362+P364-P332+P313-P301+P312+P330-P302+P352+P312-P304+P340+P312
WGK Germany	3

These safety classifications indicate that isomaltose requires appropriate handling procedures in laboratory and industrial settings.

Storage Parameter	Recommendation
Temperature	-20°C
Container Type	Airtight
Special Considerations	Very hygroscopic - protect from moisture

These storage requirements reflect isomaltose's sensitivity to environmental conditions, particularly humidity.

Manufacturer	Product Number	Product Description	Purity	Package Size	Price (as of 2024)
Sigma-Aldrich	I7253	Isomaltose	~98% (TLC)	100mg	$325
Sigma-Aldrich	I7253	Isomaltose	~98% (TLC)	1g	$1910
TCI Chemical	I0231	Isomaltose	>97.0% (GC)	1g	$297
TCI Chemical	I0231	Isomaltose	>97.0% (GC)	100mg	$74

These pricing data indicate that isomaltose remains a specialty chemical with relatively high costs, reflecting the challenges in its production and purification.

Research Developments and Future Directions

Enzymatic Production Optimization

Recent research has focused on optimizing enzymatic production of isomaltose through protein engineering approaches. The modification of sucrose isomerase's fructose-binding site, particularly mutations at Arg325 and Arg328, has shown promising results for increasing isomaltose yields. These developments suggest potential for more efficient and cost-effective production methods in the future.

Temperature optimization has also proven crucial, with research indicating that isomaltose production increases with temperature up to 35°C but decreases at higher temperatures. This knowledge provides valuable parameters for industrial-scale production optimization.

Future Research Directions

Several areas warrant further investigation:

• Development of more efficient production methods to reduce the high commercial cost of isomaltose

• Deeper exploration of isomaltose's specific health benefits, distinct from the broader isomalto-oligosaccharide group

• Investigation of novel applications in emerging industries

• Study of structure-function relationships to develop modified versions with enhanced properties

As research continues, our understanding of isomaltose's potential applications and biological significance will likely expand, potentially opening new commercial opportunities.